Cas no 69275-10-1 (Glycine,5-oxo-L-prolyl-L-histidyl-)

• Product Name: Glycine,5-oxo-L-prolyl-L-histidyl-
• CAS No: 69275-10-1
• MF: C₁₃H₁₇N₅O₅
• MW: 323.304582357407
• CID: 504922
• Update Time: 2025-11-02

Glycine,5-oxo-L-prolyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• 2-[[(2S)-3-(4H-imidazol-4-yl)-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]propanoyl]amino]acetic acid
• ANOREXIGENIC PEPTIDE
• Glycine,5-oxo-L-prolyl-L-histidyl-
• PYR-HIS-GLY
• Colon mitosis inhibitor
• Glycine,N-(N-(5-oxo-L-prolyl)-L-histidyl)
• Pglu-his-gly
• Pglu-his-gly-OH
• Pyro-glu-his-gly-OH
• pyroglutamyl-histidyl-glycine
• PYR-HIS-GLY-OH
• PYROGLU-HIS-GLY
• GLP-HIS-GLY
• pGlu-His-Gly acetate salt
• pglu-his-gly acetate

• Inchi： 1S/C13H17N5O5/c19-10-2-1-8(17-10)13(23)18-9(3-7-4-14-6-16-7)12(22)15-5-11(20)21/h4,6,8-9H,1-3,5H2,(H,14,16)(H,15,22)(H,17,19)(H,18,23)(H,20,21)/t8-,9-/m0/s1
• InChI Key： GVCTYSKUHKXJDZ-IUCAKERBSA-N
• SMILES： C(O)(=O)CNC(=O)[C@H](CC1N=CNC=1)NC(=O)[C@@H]1CCC(=O)N1

Computed Properties

• Exact Mass: 323.12300
• Monoisotopic Mass: 323.122969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Density: 1.65
• Boiling Point: 1010.7°C at 760 mmHg
• Flash Point: 565.1°C
• Refractive Index: 1.599
• PSA: 153.28000
• LogP: -0.97300
• pka: 3.19±0.10(Predicted)

Glycine,5-oxo-L-prolyl-L-histidyl- Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Glycine,5-oxo-L-prolyl-L-histidyl-

Comprehensive Guide to Glycine,5-oxo-L-prolyl-L-histidyl- (CAS No. 69275-10-1): Properties, Applications, and Market Insights

Glycine,5-oxo-L-prolyl-L-histidyl- (CAS No. 69275-10-1) is a bioactive peptide compound that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals. This tripeptide, composed of glycine, 5-oxo-L-proline, and L-histidine, plays a crucial role in various physiological processes. Its unique structure and properties make it a subject of interest for researchers and industry professionals alike.

The compound is often associated with collagen synthesis and skin health, which are trending topics in the beauty and wellness industry. With the growing demand for anti-aging solutions and natural skincare ingredients, Glycine,5-oxo-L-prolyl-L-histidyl- has emerged as a promising candidate. Its ability to support wound healing and tissue repair has also made it a focus in medical research.

From a chemical perspective, Glycine,5-oxo-L-prolyl-L-histidyl- exhibits excellent stability and bioavailability, making it suitable for oral and topical applications. Its molecular weight and solubility profile allow for easy formulation in various delivery systems, including creams, serums, and dietary supplements. These characteristics align with the current market trend toward multifunctional bioactive compounds.

In the pharmaceutical sector, this peptide is being explored for its potential in neuroprotective therapies and metabolic regulation. Recent studies suggest that Glycine,5-oxo-L-prolyl-L-histidyl- may influence neurotransmitter activity and support cognitive health, a hot topic in the era of brain-boosting supplements. Additionally, its role in gut health and immune modulation has sparked interest among researchers studying microbiome-related disorders.

The global market for bioactive peptides like Glycine,5-oxo-L-prolyl-L-histidyl- is expanding rapidly, driven by increasing consumer awareness of preventive healthcare and personalized nutrition. Industry reports highlight a compound annual growth rate (CAGR) of over 7% for peptide-based products, with applications ranging from cosmeceuticals to functional foods. This growth trajectory presents significant opportunities for manufacturers and suppliers of high-purity Glycine,5-oxo-L-prolyl-L-histidyl-.

Quality control is paramount when working with Glycine,5-oxo-L-prolyl-L-histidyl-. Reputable suppliers provide comprehensive analytical data, including HPLC purity profiles, mass spectrometry confirmation, and certificate of analysis. These quality assurances are particularly important for formulators developing products for the clean beauty and natural wellness markets, where transparency is highly valued by consumers.

From a regulatory standpoint, Glycine,5-oxo-L-prolyl-L-histidyl- is generally recognized as safe for various applications when used within recommended guidelines. However, formulators should always verify compliance with local regulations, especially when targeting international markets. The compound's status as a naturally occurring peptide contributes to its favorable regulatory profile in most jurisdictions.

Future research directions for Glycine,5-oxo-L-prolyl-L-histidyl- include exploring its potential in sports nutrition and recovery formulations, areas experiencing exponential growth. Preliminary studies suggest it may support muscle repair and reduce exercise-induced inflammation, making it relevant to athletes and fitness enthusiasts. These applications align with the current wellness trend toward performance optimization and recovery enhancement.

In conclusion, Glycine,5-oxo-L-prolyl-L-histidyl- (CAS No. 69275-10-1) represents a versatile bioactive compound with wide-ranging applications in health, beauty, and wellness. Its unique properties and growing scientific validation position it as an ingredient to watch in the evolving landscape of bioactive molecules. As research continues to uncover new benefits and applications, this peptide is likely to play an increasingly important role in formulation science and product development across multiple industries.